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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334 Get Quote

CAS Number: 58567-11-6

Synonyms: Formaldehyde cyclodecyl ethyl acetal, Boisambrene Forte, Amberwood F

Introduction
(Ethoxymethoxy)cyclododecane is a synthetic fragrance ingredient widely utilized in the

cosmetics and perfume industry.[1] Valued for its woody, amber, and cedar-like scent profile, it

also functions as a fragrance fixative, enhancing the longevity of the overall scent composition.

[2] This technical guide provides a comprehensive overview of its chemical and physical

properties, synthesis, safety assessment, and analytical methodologies, tailored for

researchers, scientists, and drug development professionals.

Disclaimer: The information provided herein is for technical and informational purposes only.

There is currently no publicly available data to suggest any therapeutic or pharmacological

activity of (Ethoxymethoxy)cyclododecane. Its application is primarily in the fragrance

industry.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Ethoxymethoxy)cyclododecane is

presented in the tables below. This data has been compiled from various safety data sheets

and chemical databases.
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 58567-11-6[1][3][4]

Molecular Formula C15H30O2[3][4]

Molecular Weight 242.40 g/mol [3][5]

IUPAC Name (Ethoxymethoxy)cyclododecane[3]

InChI
InChI=1S/C15H30O2/c1-2-16-14-17-15-12-10-

8-6-4-3-5-7-9-11-13-15/h15H,2-14H2,1H3[4]

SMILES CCOCOC1CCCCCCCCCCC1[5]

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance Colorless liquid [6]

Odor Woody, Amber, Cedar [5][6]

Density 0.928 - 0.940 g/cm³ at 20°C [6]

Refractive Index 1.465 - 1.469 at 20°C [6]

Boiling Point 287.3 °C at 760 mmHg [7]

Flash Point >100 °C (closed cup) [6]

Vapor Pressure
0.0018 hPa at 20°C

(estimated)
[5]

Solubility
Insoluble in water; Soluble in

ethanol
[5]

logP (Octanol/Water Partition

Coefficient)
5.5 (estimated) [5]
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Synthesis
The synthesis of (Ethoxymethoxy)cyclododecane, also known as formaldehyde ethyl

cyclododecyl acetal, can be achieved through the acid-catalyzed reaction of cyclododecanol

with an excess of formaldehyde diethyl acetal.
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Reactants
Reaction Conditions

Products

Cyclododecanol Formaldehyde
diethyl acetal (excess)

Acid Catalyst
(e.g., ion exchange resin)

Heat
(Boiling Point)

(Ethoxymethoxy)cyclododecane Ethanol
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New Fragrance Ingredient
((Ethoxymethoxy)cyclododecane)
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Ames Test (OECD 471) In Vitro Micronucleus Test
(OECD 487)

Risk Assessment

Human Repeated Insult
Patch Test (HRIPT) Repeated Dose Toxicity Study

Safe for Use in
Consumer Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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